Cas no 20846-39-3 (3-Iodo-L-phenylalanine)

3-Iodo-L-phenylalanine is a halogenated derivative of the essential amino acid L-phenylalanine, where an iodine atom is introduced at the 3-position of the aromatic ring. This modification enhances its utility in peptide synthesis and radiopharmaceutical applications, particularly as a precursor for iodine-labeled compounds used in imaging and therapeutic agents. The iodine substitution provides a handle for further functionalization, enabling site-specific labeling or cross-coupling reactions. Its chiral purity ensures compatibility with biological systems, making it valuable in medicinal chemistry and biochemical research. The compound’s stability and well-defined reactivity profile further support its use in targeted drug design and tracer development.

3-Iodo-L-phenylalanine structure

Product Name:3-Iodo-L-phenylalanine

CAS No:20846-39-3

MF:C₉H₁₀INO₂

MW:291.085674762726

MDL:MFCD01860664

CID:1037984

PubChem ID:16747611

Update Time:2025-05-27

3-Iodo-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(3-iodophenyl)propanoic acid
- 3-Iodo-L-phenylalanine
- D,L-3-iodophenylalanine
- CHEMBL3808935
- (S)-2-Amino-3-(3-iodophenyl)propanoicacid
- SCHEMBL159870
- DTXSID00587780
- MFCD01860664
- Q27453519
- (2S)-2-AMINO-3-(3-IODOPHENYL)PROPANOIC ACID
- AS-58355
- AKOS016843500
- CS-0432660
- L-Phenylalanine, 3-iodo-
- STL573298
- 3-iodophenylalanine
- H-Phe(3-I)-OH
- m-iodo-L-phenylalanine
- 33S
- 20846-39-3
- F78754
- DB-328078
- L-3-Iodophe
- MDL： MFCD01860664
- Inchi： 1S/C9H10INO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
- InChI Key： BABTYIKKTLTNRX-QMMMGPOBSA-N
- SMILES： IC1=CC=CC(=C1)C[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 290.97600
Monoisotopic Mass: 290.97563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32000
LogP: 1.94590

3-Iodo-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM281164-5g	(S)-2-Amino-3-(3-iodophenyl)propanoic acid	20846-39-3	95%	5g	$668	2021-06-09
Alichem	A019110064-1g	(S)-2-Amino-3-(3-iodophenyl)propanoic acid	20846-39-3	95%	1g	$189.00	2023-09-02
Chemenu	CM281164-5g	(S)-2-Amino-3-(3-iodophenyl)propanoic acid	20846-39-3	95%	5g	$668	2022-06-12
abcr	AB313057-250 mg	3-Iodo-L-phenylalanine, 95% (H-L-Phe(3-I)-OH); .	20846-39-3	95%	250mg	€299.50	2023-06-21
abcr	AB313057-1 g	3-Iodo-L-phenylalanine, 95% (H-L-Phe(3-I)-OH); .	20846-39-3	95%	1g	€540.50	2023-06-21
TRC	I728253-25mg	3-Iodo-L-phenylalanine	20846-39-3		25mg	$69.00	2023-05-18
TRC	I728253-50mg	3-Iodo-L-phenylalanine	20846-39-3		50mg	$110.00	2023-05-18
TRC	I728253-100mg	3-Iodo-L-phenylalanine	20846-39-3		100mg	$161.00	2023-05-18
TRC	I728253-250mg	3-Iodo-L-phenylalanine	20846-39-3		250mg	$282.00	2023-05-18
Key Organics Ltd	AS-58355-100MG	(2S)-2-amino-3-(3-iodophenyl)propanoic acid	20846-39-3	>97%	100mg	£112.49	2025-02-08